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Compound of Interest

Compound Name: Lck Inhibitor

Cat. No.: B1682952 Get Quote

Essential protocols for the safe handling, storage, and disposal of Lck (Lymphocyte-specific

protein tyrosine kinase) inhibitors are critical for ensuring the safety of laboratory personnel.

This guide provides immediate, essential safety and logistical information, offering procedural,

step-by-step guidance for researchers, scientists, and drug development professionals.

Lck inhibitors are potent small molecules designed to modulate immune responses by

targeting a key enzyme in T-cell signaling pathways. While invaluable for research, their

biological activity necessitates a cautious and well-defined handling protocol to minimize

exposure and ensure a safe laboratory environment. The hazard classification of Lck
inhibitors can vary; for instance, "Lck inhibitor 2" (CAS 944795-06-6) is classified as harmful

if swallowed and very toxic to aquatic life[1], while another Lck Inhibitor (CAS 213743-31-8) is

not classified as hazardous under the Globally Harmonized System (GHS)[2]. Given this

variability and their potent biological effects, it is prudent to handle all Lck inhibitors as

potentially hazardous substances.

Recommended Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the foundation of safe handling. The following equipment

should be utilized to create a barrier between the researcher and the chemical agent.[3]
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (tested to ASTM D6978

standard).[4]

Provides robust protection

against direct skin contact.

Double-gloving is

recommended when handling

potent compounds. Nitrile is

preferred for its broad chemical

resistance.[5]

Eye Protection

ANSI Z87.1-compliant safety

glasses or chemical splash

goggles.[6]

Protects eyes from splashes or

aerosols. Goggles are required

when there is a significant

splash hazard.

Lab Coat

Impermeable, disposable

gown that closes in the back

with knit cuffs.[4]

Prevents contamination of

personal clothing. A solid-front,

disposable gown offers

superior protection to a

standard lab coat.

Respiratory Protection

Use of a respirator may be

required if engineering controls

are not sufficient to control

exposure to dust or aerosols.

[6]

A risk assessment should

determine the need. Required

for weighing powder outside of

a containment system. A

surgical N-95 respirator can

provide both respiratory and

splash protection.[3]

Additional PPE Shoe covers and hair covers.

Recommended when handling

larger quantities or during

procedures with a higher risk

of contamination.

Operational Plan: From Receipt to Disposal
A systematic workflow minimizes the risk of exposure at every stage of the chemical's lifecycle

in the laboratory.
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Receiving and Storage
Receiving: Upon receipt, personnel should wear chemotherapy-rated gloves to unpack the

shipment.[4] Inspect the container for any damage or leaks.

Storage: Store Lck inhibitors according to the manufacturer's instructions. Typically, this

involves storage at -20°C for powders or in solution.[1][7] They should be kept in a

designated, clearly labeled area separate from non-hazardous materials.[8]

Handling and Preparation of Solutions
All handling of Lck inhibitors, especially in powdered form, should be performed within a

certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to protect against inhalation

of aerosols or dust.[3]

Experimental Protocol: Reconstitution of Lck Inhibitor

Gather Materials: Assemble all necessary items, including the Lck inhibitor vial, appropriate

solvent (e.g., DMSO), pipettes, and sterile, sealed conical tubes.

Don PPE: Put on all required PPE, including double nitrile gloves, a disposable gown, and

safety glasses.

Perform in Containment: Conduct all operations within a chemical fume hood or BSC.

Prepare Solvent: Using a calibrated pipette, draw the required volume of solvent (e.g.,

DMSO).

Reconstitute: Slowly add the solvent to the vial containing the Lck inhibitor powder to

minimize aerosolization. Cap the vial securely and vortex gently until the solid is fully

dissolved.

Aliquot and Store: Aliquot the stock solution into smaller, clearly labeled cryovials for single

use to avoid repeated freeze-thaw cycles. Store at the recommended temperature (e.g.,

-20°C or -80°C).[1][7]

Decontaminate: Wipe down all surfaces and equipment used with an appropriate

deactivating agent (e.g., 70% ethanol followed by a suitable detergent) and dispose of all
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contaminated disposables as chemical waste.

Doff PPE: Remove PPE in the correct order (gloves last) and wash hands thoroughly with

soap and water.[4]

Administration
When adding the inhibitor to cell cultures or preparing for in-vivo studies, continue to work

within a BSC.

Use Luer-lock syringes and needleless systems where possible to prevent accidental spills

and exposures.[9]

Disposal Plan
Proper segregation and disposal of waste are crucial to prevent environmental contamination

and accidental exposure.

Solid Waste: All disposable items contaminated with Lck inhibitor (e.g., gloves, pipette tips,

vials, bench paper) should be collected in a dedicated, sealed, and clearly labeled

hazardous chemical waste container.[10]

Liquid Waste: Unused stock solutions and contaminated media should be collected in a

designated, sealed, and labeled hazardous liquid waste container. Do not pour Lck inhibitor
waste down the drain, as some are very toxic to aquatic life.[1]

Container Disposal: Empty containers must be handled like the product itself and disposed

of as hazardous waste according to local, state, and federal regulations.[11]

Emergency Procedures
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Emergency Action

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin area thoroughly with

large amounts of water. Seek medical attention.

[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]

Inhalation

Move to fresh air immediately. If breathing is

difficult, provide respiratory support. Seek

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection if the spill

involves powder. Cover the spill with an

absorbent material, and clean the area with a

deactivating agent. Collect all cleanup materials

in a sealed hazardous waste container.

Quantitative Data and Physical Properties
The properties of Lck inhibitors can vary. Below is a summary of data for common examples.
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Property
Lck Inhibitor (CAS 213743-
31-8)

Lck Inhibitor 2 (CAS
944795-06-6)

Synonyms RK-24466

3-[[4-[(5-Hydroxy-2-

methylphenyl)amino]-2-

pyrimidinyl]amino]benzamide

Molecular Formula C₂₃H₂₂N₄O C₁₈H₁₇N₅O₂

Molecular Weight 370.5 g/mol [12] 335.36 g/mol [1]

Appearance Solid Powder

Solubility
DMSO: 17 mg/mL[7]DMF: 12

mg/mL[12]
No data available

Storage Temperature
2-8°C (short term)[7]-20°C

(long term)

-20°C (powder) or -80°C (in

solvent)[1]

Stability
≥ 4 years at recommended

storage[12]

Stable under recommended

storage conditions[1]

Visualized Workflows and Pathways
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Preparation Phase

Handling Phase (in Fume Hood/BSC)

Disposal Phase

1. Receive & Inspect
(Wear Gloves)

2. Store Securely
(-20°C)

3. Don Full PPE
(Double Gloves, Gown, Goggles)

4. Weigh Powder

5. Reconstitute
(e.g., in DMSO)

6. Use in Experiment
(e.g., Cell Treatment)

7. Segregate Waste
(Solid & Liquid)

8. Decontaminate Surfaces

9. Doff PPE & Wash Hands

10. Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Lck Inhibitors.
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Caption: Simplified Lck Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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